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Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flammable alcohols, such as methanol, ethanol, and isopropanol, are ubiquitous in research,
development, and quality control laboratories. While essential for a vast array of scientific
procedures, their inherent flammability presents significant safety risks if not handled with the
utmost care. Adherence to strict safety protocols is paramount to prevent fires, explosions, and
exposure to hazardous vapors. These application notes provide detailed procedures and safety
data for the proper handling, storage, and disposal of flammable alcohols in a laboratory
setting.

Quantitative Flammability Data

Understanding the physical properties of flammable alcohols is critical for a thorough risk
assessment. The following table summarizes key flammability data for the most common
alcohols used in laboratory settings.
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Isopropanol
Property Methanol (CHsOH) Ethanol (C2HsOH)

(CsH70H)

, 11-12 °C (52-54 °F)[1]  13-16.6 °C (55-62 °F)  11.7-13 °C (53-55 °F)
Flash Point
[2] [11[3] [4]
Autoignition 385-470 °C (725-878
363 °C (685 °F)[1] 399 °C (750 °F)[4]

Temperature °F)[2]

Lower Explosive Limit
(LEL)

6.0% by volume in
air[2]

2.5% by volume in
air[3]

2.0% by volume in
air[4]

Upper Explosive Limit

36% by volume in

13.5% by volume in

12.7% by volume in

(UEL) air[2] air[3] air[4]
Health: 1, Health: 2, Health: 1,
NFPA 704 Rating Flammability: 3, Flammability: 3, Flammability: 3,
Instability: 0[5][6] Instability: 0[7][8] Instability: 0[4]

Key Safety Concepts and Workflows

Visualizing fundamental safety principles and emergency procedures can enhance

understanding and recall. The following diagrams illustrate critical concepts for working with

flammable alcohols.
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Fuel
(Alcohol Vapors)

Heat
(Ignition Source)
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Immediate Actions

Alert personnel in the immediate area

Assess the Spill

Y

If safe, turn off ignition sources Is the spill large or small?

Is there immediate danger
(fire, toxic vapors)?

Response Actions

Small Spill: Large Spill or Danger:
Contain with absorbent material Evacuate the area

Clean up residue with appropriate PPE Activate fire alarm and call emergency services

Dispose of waste in a labeled, sealed container
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OSHA Classification of Flammable Liquids

Category 1

Flash Point < 23°C
Boiling Point < 35°C

Category 2
Flash Point < 23°C
Boiling Point > 35°C

Category 3
Flash Point = 23°C and < 60°C

Category 4
Flash Point > 60°C and < 93°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.reddit.com [reddit.com]

» 8. safety - Why does ethanol have a health rating of [2] in NFPA 704 whereas methanol,
which is far more toxic, has a rating of only [1]? - Chemistry Stack Exchange
[chemistry.stackexchange.com]

 To cite this document: BenchChem. [Application Notes & Protocols: Laboratory Safety and
Handling of Flammable Alcohols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15198077#laboratory-safety-and-handling-
procedures-for-flammable-alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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